2-(6-Methoxypyridin-3-yl)-5-methylpyrazol-3-amine
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Description
2-(6-Methoxypyridin-3-yl)-5-methylpyrazol-3-amine is a heterocyclic compound featuring a pyridine ring substituted with a methoxy group and a pyrazole ring substituted with a methyl group and an amine group
Properties
Molecular Formula |
C10H12N4O |
|---|---|
Molecular Weight |
204.23 g/mol |
IUPAC Name |
2-(6-methoxypyridin-3-yl)-5-methylpyrazol-3-amine |
InChI |
InChI=1S/C10H12N4O/c1-7-5-9(11)14(13-7)8-3-4-10(15-2)12-6-8/h3-6H,11H2,1-2H3 |
InChI Key |
YSIPPYVRFVSULK-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C(=C1)N)C2=CN=C(C=C2)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(6-Methoxypyridin-3-yl)-5-methylpyrazol-3-amine typically involves multi-step organic reactions The pyrazole ring is then constructed via cyclization reactions involving hydrazine derivatives and appropriate diketones
Industrial Production Methods
Industrial production of this compound may involve optimized versions of the laboratory synthesis methods, focusing on scalability, cost-effectiveness, and environmental considerations. Catalysts and solvents are chosen to maximize yield and minimize waste. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and reproducibility.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of hydroxylated derivatives.
Reduction: Reduction reactions can target the nitro or carbonyl groups if present in derivatives of the compound.
Cyclization: The compound can participate in cyclization reactions to form more complex heterocyclic structures.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic or basic conditions.
Reduction: Hydrogen gas with palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).
Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydride (NaH) or potassium carbonate (K2CO3).
Cyclization: Hydrazine derivatives and diketones under reflux conditions.
Major Products
The major products of these reactions include hydroxylated derivatives, reduced amines, substituted pyrazoles, and fused heterocyclic compounds.
Scientific Research Applications
2-(6-Methoxypyridin-3-yl)-5-methylpyrazol-3-amine has diverse applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities.
Industry: Utilized in the development of new materials, such as polymers and dyes, due to its unique structural properties.
Mechanism of Action
The mechanism of action of 2-(6-Methoxypyridin-3-yl)-5-methylpyrazol-3-amine depends on its specific application. In medicinal chemistry, it may act by binding to specific enzymes or receptors, altering their activity. The methoxy and amine groups can participate in hydrogen bonding and electrostatic interactions, while the pyrazole and pyridine rings provide aromatic stacking interactions. These interactions can modulate the activity of biological targets, leading to therapeutic effects.
Comparison with Similar Compounds
Similar Compounds
2-(6-Methoxypyridin-3-yl)-5-methylpyrazole:
2-(6-Methoxypyridin-3-yl)-3-aminopyrazole: Similar structure but with different substitution patterns, affecting its chemical and biological properties.
5-Methyl-2-(pyridin-3-yl)pyrazol-3-amine: Lacks the methoxy group, which can influence its solubility and interaction with biological targets.
Uniqueness
2-(6-Methoxypyridin-3-yl)-5-methylpyrazol-3-amine is unique due to the presence of both the methoxy and amine groups, which confer distinct chemical reactivity and biological activity. The combination of these functional groups with the heterocyclic rings makes it a versatile compound for various applications.
This detailed overview provides a comprehensive understanding of 2-(6-Methoxypyridin-3-yl)-5-methylpyrazol-3-amine, highlighting its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
